2,5-Dichlorobenzenepropanal
Description
Scientific Research Applications
Catalytic Oxidation and Material Synthesis
Catalytic Oxidation Studies
Research on 1,2-dichlorobenzene, a compound related to 2,5-Dichlorobenzenepropanal, demonstrates its systematic investigation over various transition metal oxides. These studies are crucial for understanding the catalytic oxidation process, potentially applicable to similar compounds like 2,5-Dichlorobenzenepropanal (Krishnamoorthy, Rivas, & Amiridis, 2000).
Polymer Technology
In the domain of high-temperature and alkali-resistant materials, the copolymerization involving dichlorobenzene derivatives, which are chemically akin to 2,5-Dichlorobenzenepropanal, has been explored. This research contributes to the development of advanced materials with specific industrial applications (Giuffre et al., 1984).
Environmental and Health Impact Studies
Exposure and Health Impact
Studies have been conducted on the exposure of compounds similar to 2,5-Dichlorobenzenepropanal, such as p-Dichlorobenzene, and their potential impact on human health. These studies are vital for understanding the environmental and health implications of exposure to such chemicals (Hill et al., 1995).
Diabetes and Endocrine Disruption
Research has linked the exposure to p-Dichlorobenzene, closely related to 2,5-Dichlorobenzenepropanal, to an increased risk of diabetes in adults. This connection underscores the significance of understanding the broader health impacts of chemical exposure (Wei & Zhu, 2016).
Chemical Synthesis and Industrial Applications
- Organic Synthesis: The synthesis of 2,4-dihalogenofluorobenzenes, which includes processes and intermediates related to 2,5-Dichlorobenzenepropanal, has been studied for their potential in medicinal chemistry, highlighting the compound's relevance in pharmaceutical and chemical synthesis (Xiao, 2008).
properties
IUPAC Name |
3-(2,5-dichlorophenyl)propanal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Cl2O/c10-8-3-4-9(11)7(6-8)2-1-5-12/h3-6H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACPQYTKTYNGFIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)CCC=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Cl2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10672318 |
Source
|
| Record name | 3-(2,5-Dichlorophenyl)propanal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10672318 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1057670-83-3 |
Source
|
| Record name | 3-(2,5-Dichlorophenyl)propanal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10672318 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3S,4R,5S,6S,8S,9R,10S,13R,14S,15S,16R,17R)-17-[(2R)-5-[[(2R,3R,4S,5S)-4-hydroxy-3-[(2S,3R,4S,5R)-4-hydroxy-3,5-dimethoxyoxan-2-yl]oxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-6-methylheptan-2-yl]-10,13-dimethyl-1,2,3,4,5,6,7,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,4,6,8,15,16-hexol](/img/structure/B564516.png)
